Cas no 655250-92-3 (Benzonitrile, 3-[2-[(methylsulfonyl)oxy]ethyl]-)

• Product Name: Benzonitrile, 3-[2-[(methylsulfonyl)oxy]ethyl]-
• CAS No: 655250-92-3
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• CID: 398364
• PubChem ID: 71375683
• Update Time: 2025-04-19

Benzonitrile, 3-[2-[(methylsulfonyl)oxy]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[2-[(methylsulfonyl)oxy]ethyl]-
• 2-(3-cyanophenyl)ethyl methanesulfonate
• SCHEMBL17784702
• DTXSID60798416
• 655250-92-3

• Inchi： 1S/C10H11NO3S/c1-15(12,13)14-6-5-9-3-2-4-10(7-9)8-11/h2-4,7H,5-6H2,1H3
• InChI Key： CVADGFMFLLMIII-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 225.04603
• Monoisotopic Mass: 225.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• PSA: 67.16